3,4,5-Trifluoro-2-nitrobenzoic acid

• Molecular Formula: C7H2F3NO4
• Molecular Weight: 221.09 g/mol
• IUPAC Name: 3,4,5-trifluoro-2-nitrobenzoic acid
• InChI: InChI=1S/C7H2F3NO4/c8-3-1-2(7(12)13)6(11(14)15)5(10)4(3)9/h1H,(H,12,13)
• InChI Key: AKHSCVHWOXCMRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)F)F)[N+](=O)[O-])C(=O)O

Description

3,4,5-Trifluoro-2-nitrobenzoic acid is a useful research compound. Its molecular formula is C7H2F3NO4 and its molecular weight is 221.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.0 mL of conc. HNO3 at 0° C. was slowly treated with 10.0 mL of conc. H2SO4, then 3.52 g (20.0 mmol) of 3,4,5-trifluoro-benzoic acid. The reaction mixture was warmed up to room temperature and stirred overnight. The mixture was poured into a beaker containing ice. The resulting solid was collected by filtration, washed with cold water and dried to produce 3.4 g (16.0 mmol, 80%) of 2-nitro-3,4,5-trifluoro-benzoic acid. LCMS: 222 (M+1)+.